Cas no 1360891-62-8 (4-Chloro-5-nitrobenzimidazole)

• Product Name: 4-Chloro-5-nitrobenzimidazole
• CAS No: 1360891-62-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD22558128
• CID: 4590584
• PubChem ID: 101043323
• Update Time: 2025-10-29

4-Chloro-5-nitrobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-nitrobenzimidazole
• 4-Chloro-5-nitro-1h-benzimidazole
• SY036278
• 7-Chloro-6-nitro-1H-benzimidazole
• DA-45684
• AC1927
• 1360891-62-8
• SCHEMBL20471929
• AKOS027256781
• CS-12045
• MFCD22558128

• MDL： MFCD22558128
• Inchi： 1S/C7H4ClN3O2/c8-6-5(11(12)13)2-1-4-7(6)10-3-9-4/h1-3H,(H,9,10)
• InChI Key： IJZUCIHBALRZOK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.661±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 500.1±30.0 °C at 760 mmHg
• Flash Point: 256.2±24.6 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Chloro-5-nitrobenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-Chloro-5-nitrobenzimidazole

4-Chloro-5-nitrobenzimidazole (CAS No. 1360891-62-8): A Comprehensive Overview

4-Chloro-5-nitrobenzimidazole (CAS No. 1360891-62-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in various biological processes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-Chloro-5-nitrobenzimidazole.

Chemical Structure and Properties

4-Chloro-5-nitrobenzimidazole is a benzimidazole derivative with a chlorine atom at the 4-position and a nitro group at the 5-position. The benzimidazole core is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. The presence of the chlorine and nitro groups imparts additional functionalities that can influence the compound's reactivity, solubility, and biological activity.

The molecular formula of 4-Chloro-5-nitrobenzimidazole is C₈H₅ClN₄O₂, with a molecular weight of approximately 216.59 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of 4-Chloro-5-nitrobenzimidazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of o-phenylenediamine with an appropriate chlorinated aldehyde or ketone, followed by nitration of the resulting benzimidazole intermediate. For example, the reaction of o-phenylenediamine with chloroacetaldehyde in the presence of an acid catalyst yields 4-chlorobenzimidazole, which can then be nitrated using nitric acid to produce 4-Chloro-5-nitrobenzimidazole.

An alternative approach involves the direct nitration of 4-chlorobenzimidazole using mixed acid conditions (a mixture of sulfuric acid and nitric acid). This method provides good yields but requires careful control of reaction conditions to avoid over-nitration or decomposition of the substrate.

Biological Activities

4-Chloro-5-nitrobenzimidazole has been studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. Recent research has highlighted its ability to inhibit specific enzymes involved in microbial metabolism and cell proliferation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-Chloro-5-nitrobenzimidazole exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound was found to inhibit bacterial DNA gyrase, an essential enzyme responsible for DNA supercoiling and replication. This inhibition leads to cell death by disrupting DNA replication processes.

Furthermore, studies have shown that 4-Chloro-5-nitrobenzimidazole possesses antifungal properties against various fungal pathogens. In vitro assays revealed that the compound effectively inhibits fungal growth by targeting key metabolic pathways involved in fungal cell wall synthesis.

In addition to its antimicrobial and antifungal activities, 4-Chloro-5-nitrobenzimidazole has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that the compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis through the modulation of mitochondrial pathways.

Clinical Applications and Future Directions

The promising biological activities of 4-Chloro-5-nitrobenzimidazole have spurred interest in its potential clinical applications. While preclinical studies have shown encouraging results, further research is needed to evaluate its safety and efficacy in human subjects.

Clinical trials are currently underway to assess the therapeutic potential of 4-Chloro-5-nitrobenzimidazole in treating various infectious diseases and cancers. These trials aim to determine optimal dosing regimens, assess pharmacokinetic properties, and evaluate any potential side effects or toxicities associated with long-term use.

In parallel with clinical studies, ongoing research is focused on optimizing the chemical structure of 4-Chloro-5-nitrobenzimidazole to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that can improve binding affinity to target enzymes or receptors.

Conclusion

4-Chloro-5-nitrobenzimidazole (CAS No. 1360891-62-8) is a promising compound with a wide range of biological activities that make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for exploring new therapeutic applications in areas such as antimicrobial therapy and cancer treatment. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great potential for contributing to the development of novel drugs that can address unmet medical needs.